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1. Introduction

Berninamycin is a thiopeptide antibiotic produced by Streptomyces bernensis.[1] It belongs to a
class of ribosomally synthesized and post-translationally modified peptides (RiPPs) known for
their complex structures, featuring a unique oxazolyl-thiazolyl-pyridine core within a 35-
membered macrocycle.[2][3] Berninamycin exhibits potent activity against Gram-positive
bacteria, including clinically significant strains like methicillin-resistant Staphylococcus aureus
(MRSA).[2] Its specific mode of action, which involves targeting a precise location on the
bacterial ribosome, makes it an invaluable tool for researchers studying the mechanics of
protein synthesis, ribosome structure-function relationships, and for developing novel
antimicrobial agents.

2. Mechanism of Action

Berninamycin exerts its antibiotic effect by inhibiting bacterial protein synthesis.[4] Its
mechanism is highly specific, providing a clear point of intervention for probing ribosomal
function.

o Target Site: The primary target of Berninamycin is the 50S subunit of the bacterial 70S
ribosome.[2][5]
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» Binding Pocket: It binds to a conserved region of the 23S ribosomal RNA (rRNA) in a
complex with ribosomal protein L11.[1][5] This binding site is also the target for the related

thiopeptide antibiotic, thiostrepton.[1]

« Inhibitory Effect: By binding to the 23S/L11 complex, Berninamycin affects the function of the
ribosomal A-site (aminoacyl-tRNA binding site).[1][5] This interaction sterically hinders the
binding of elongation factors (such as EF-Tu) to the ribosome, thereby preventing the
delivery of aminoacyl-tRNA to the A-site and halting the elongation phase of protein
synthesis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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